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Cat. No.: B135411 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,3-Dimethyladamantane is a saturated tricyclic hydrocarbon and a derivative of adamantane.

Its rigid, cage-like structure and lipophilic nature make it a significant molecule in medicinal

chemistry and materials science. This technical guide provides a comprehensive overview of

the core physicochemical properties of 1,3-Dimethyladamantane, detailed experimental

protocols for their determination, and a look into the biological significance of its primary

derivative, Memantine. This document is intended to be a valuable resource for researchers

and professionals engaged in drug discovery, development, and the study of adamantane

derivatives.

Physicochemical Properties
The physicochemical properties of 1,3-Dimethyladamantane are crucial for its handling,

formulation, and application in synthesis. The following tables summarize the key quantitative

data available for this compound. It is important to note that there are some discrepancies in

the reported values for properties such as melting point and density across different sources;

these are presented here with their respective citations.

General and Physical Properties
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Property Value Source(s)

Molecular Formula C₁₂H₂₀ [1][2]

Molecular Weight 164.29 g/mol [1][2]

CAS Number 702-79-4 [1][2]

Appearance

Colorless solid with a

crystalline structure or clear

colorless liquid

[1]

Melting Point -30 °C

242.00 °C (515.15 K) [1][2]

Boiling Point 186.00 °C (459.15 K) [1][2]

201.5 °C

Density 0.886 g/mL at 25 °C

0.9580 g/cm³ [1][2]

Refractive Index n20/D 1.478

Flash Point 53 °C (127.4 °F) - closed cup

Solubility Profile
1,3-Dimethyladamantane is a non-polar compound, which dictates its solubility in various

solvents.[1][2]

Solvent Solubility Source(s)

Water Largely insoluble [1][2]

Non-polar organic solvents

(e.g., hexane, toluene)
Greater solubility [1][2]

Chloroform Slightly soluble

Methanol Slightly soluble
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The solubility in non-polar solvents can be enhanced with increased temperature.[1][2]

Stability and Reactivity
1,3-Dimethyladamantane is a stable compound under normal environmental conditions.[1] It

is incompatible with strong oxidizing agents.

Experimental Protocols
Detailed methodologies are essential for the accurate and reproducible determination of

physicochemical properties. Below are protocols relevant to the characterization of 1,3-
Dimethyladamantane.

Determination of Melting Point
The melting point of a solid can be determined using a capillary melting point apparatus.

Objective: To determine the temperature range over which 1,3-Dimethyladamantane
transitions from a solid to a liquid.

Methodology:

Sample Preparation: A small amount of finely powdered 1,3-Dimethyladamantane is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the first droplet of liquid is observed and the temperature at which the last solid crystal

melts are recorded. This range represents the melting point. For a pure substance, this

range is typically narrow.

Determination of Boiling Point
The boiling point of a liquid can be determined by distillation or using a Thiele tube.

Objective: To determine the temperature at which the vapor pressure of liquid 1,3-
Dimethyladamantane equals the atmospheric pressure.
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Methodology (Distillation):

Apparatus Setup: A distillation apparatus is assembled with a flask containing 1,3-
Dimethyladamantane and a condenser. A thermometer is placed so that the bulb is just

below the side arm of the distillation head.

Heating: The liquid is heated to a boil.

Temperature Reading: The temperature is recorded when the vapor temperature is constant

and condensation is occurring on the thermometer bulb.

Determination of Density
The density of liquid 1,3-Dimethyladamantane can be measured using a pycnometer or a

digital density meter.

Objective: To determine the mass per unit volume of 1,3-Dimethyladamantane.

Methodology (Pycnometer):

Calibration: The empty pycnometer is weighed. It is then filled with a reference liquid of

known density (e.g., water) and weighed again to determine the volume of the pycnometer.

Measurement: The pycnometer is emptied, dried, and filled with 1,3-Dimethyladamantane.

Calculation: The pycnometer is weighed again, and the density is calculated by dividing the

mass of the 1,3-Dimethyladamantane by the volume of the pycnometer. All measurements

should be performed at a constant temperature.

Determination of Solubility
The shake-flask method is a common technique for determining the solubility of a compound in

a particular solvent.

Objective: To determine the saturation concentration of 1,3-Dimethyladamantane in a specific

solvent at a given temperature.

Methodology:
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Sample Preparation: An excess amount of 1,3-Dimethyladamantane is added to a known

volume of the solvent in a sealed flask.

Equilibration: The flask is agitated in a constant temperature bath for a prolonged period

(e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Analysis: The solution is allowed to stand to let undissolved solid settle. A sample of

the supernatant is carefully removed, filtered, and diluted.

Quantification: The concentration of 1,3-Dimethyladamantane in the diluted sample is

determined using an appropriate analytical technique, such as gas chromatography (GC).

Key Applications and Related Pathways
The primary application of 1,3-Dimethyladamantane is as a key intermediate in the synthesis

of the pharmaceutical drug Memantine, which is used in the treatment of moderate-to-severe

Alzheimer's disease.[3][4]

Synthesis of Memantine from 1,3-Dimethyladamantane
A common synthetic route involves the amination of the 1,3-Dimethyladamantane core. The

following diagram illustrates a two-step synthesis process.[3]

Step 1: Formamidation

Step 2: Hydrolysis

1,3-Dimethyladamantane

N-formamido-3,5-dimethyladamantaneReaction at 85°C

Nitric Acid
Formamide

N-formamido-3,5-dimethyladamantane

Memantine HydrochlorideReflux

Hydrochloric Acid
Water
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Synthesis of Memantine from 1,3-Dimethyladamantane.

Mechanism of Action of Memantine: NMDA Receptor
Antagonism
Memantine functions as an uncompetitive, low-to-moderate affinity antagonist of the N-methyl-

D-aspartate (NMDA) receptor. In Alzheimer's disease, excessive glutamate can lead to

excitotoxicity and neuronal damage through overstimulation of NMDA receptors. Memantine

blocks the NMDA receptor channel when it is open, preventing excessive influx of calcium ions

(Ca²⁺) while still allowing for normal synaptic transmission.[5][6][7][8]
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Mechanism of action of Memantine as an NMDA receptor antagonist.
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Conclusion
1,3-Dimethyladamantane is a compound with a unique set of physicochemical properties that

make it a valuable precursor in pharmaceutical synthesis. This guide has provided a detailed

summary of these properties, outlined experimental protocols for their determination, and

illustrated the synthetic pathway to and mechanism of action of its key derivative, Memantine.

For researchers and professionals in drug development, a thorough understanding of these

fundamental characteristics is essential for the successful application of 1,3-
Dimethyladamantane in the creation of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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